4-Methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole

• IUPAC Name: 4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C18H19N3OS/c1-22-15-8-5-9-16-17(15)19-18(23-16)21-12-10-20(11-13-21)14-6-3-2-4-7-14/h2-9H,10-13H2,1H3
• InChI Key: RFCHSKBUZZSRCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

4-Methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole, also known as MPPT, is a chemical compound with potential applications in scientific research. It is a benzothiazole derivative that has been found to exhibit interesting properties, including its ability to bind to certain receptors in the brain. In

Scientific Research Applications

Antimicrobial Activity

4-Methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole and its derivatives have been explored for their antimicrobial properties. For instance, Patel, Agravat, and Shaikh (2011) synthesized various benzothiazole derivatives and found variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Similarly, Chauhan, Siddiqui, and Kataria (2015) evaluated the antimicrobial activities of benzothiazole derivatives containing the pyrazole moiety against pathogenic bacterial strains and found significant activity in some compounds (Chauhan, Siddiqui, & Kataria, 2015).

Anticancer Properties

Stevens et al. (1994) studied the synthesis of polyhydroxylated 2-phenylbenzothiazoles and compared their cytotoxicities and pharmacological properties with other compounds, finding activity against human tumor cells (Stevens et al., 1994). Additionally, Havrylyuk et al. (2010) screened several 4-thiazolidinones with a benzothiazole moiety for antitumor activity, identifying compounds with significant anticancer activity (Havrylyuk et al., 2010).

Neurological and Psychotic Disorder Treatment

Schübler, Sadek, Kottke, Weizel, and Stark (2017) synthesized benzothiazole-based ligands for treatment of psychotic and neurodegenerative diseases, targeting dopamine receptors (Schübler, Sadek, Kottke, Weizel, & Stark, 2017). Enguehard-Gueiffier et al. (2006) also synthesized imidazoazines as selective ligands for D4 dopamine receptors, showing potential therapeutic benefits for neurological disorders (Enguehard-Gueiffier et al., 2006).

Anticonvulsant and Neuroprotective Effects

Hassan, Khan, and Amir (2012) synthesized N-(substituted benzothiazol-2-yl)amides and evaluated their anticonvulsant and neuroprotective effects, identifying compounds with potential as safer and effective anticonvulsants with neuroprotective effects (Hassan, Khan, & Amir, 2012).